2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-[[1-(4-methylthiadiazole-5-carbonyl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C19H24N8O4S/c1-11-15(32-23-22-11)18(30)26-6-4-12(5-7-26)8-20-13(28)9-27-10-21-16-14(27)17(29)25(3)19(31)24(16)2/h10,12H,4-9H2,1-3H3,(H,20,28)
• InChI Key: FMAYXYKWDNWPFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCC(CC2)CNC(=O)CN3C=NC4=C3C(=O)N(C(=O)N4C)C
• Molecular Formula: C19H24N8O4S
• Molecular Weight: 460.5 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

This would involve a discussion of the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and stability.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds with structural features similar to the query molecule have been synthesized and analyzed for their structural properties. For example, a study by Ismailova et al. (2014) focused on the synthesis of a compound with a thiadiazole and acetamide structural framework, emphasizing the importance of such molecules in crystallography and molecular interaction studies due to their unique bonding and orientation characteristics Ismailova et al., 2014.

Antimicrobial and Antitumor Applications

Research on compounds containing thiadiazole and acetamide groups, similar to the query molecule, has explored their antimicrobial and antitumor potential. Mokhtari and Pourabdollah (2013) evaluated antimicrobial nano-materials for their effectiveness against pathogenic bacteria and Candida species, highlighting the relevance of such compounds in developing new antimicrobial agents Mokhtari & Pourabdollah, 2013. Additionally, a study by Sultani et al. (2017) investigated new mercapto xanthine derivatives for their antitumor activity against cancer cell lines, suggesting the potential of structurally similar compounds in cancer research Sultani et al., 2017.

Safety And Hazards

This would involve a discussion of any known safety concerns or hazards associated with the compound, including its toxicity and any precautions that need to be taken when handling it.

Future Directions

This would involve a discussion of potential future research directions, including any unanswered questions about the compound or potential applications that have not yet been explored.

I hope this general guidance is helpful, and I encourage you to consult with a chemistry professional or academic database for more specific information.